![molecular formula C18H13ClF2N2O2S B3479161 N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide](/img/structure/B3479161.png)
N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide
Overview
Description
N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide, also known as CQMA, is a novel compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival, as well as the NF-κB pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, neuroprotective effects, and anti-inflammatory effects. This compound has also been shown to inhibit the activity of various enzymes, including topoisomerase IIα and protein kinase B (Akt).
Advantages and Limitations for Lab Experiments
One of the advantages of using N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide in lab experiments is its potential to inhibit cancer cell proliferation and induce apoptosis, which makes it a promising candidate for cancer research. This compound also has neuroprotective and anti-inflammatory effects, which make it a potential candidate for neurology and immunology research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide. One direction is to further investigate its mechanism of action and identify potential targets for its activity. Another direction is to explore its potential applications in other scientific research areas, such as cardiovascular research and infectious disease research. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility and bioavailability.
Scientific Research Applications
N-{4-[chloro(difluoro)methoxy]phenyl}-2-(quinolin-8-ylthio)acetamide has been found to have potential applications in various scientific research areas, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neurology, this compound has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In immunology, this compound has been shown to have anti-inflammatory effects and may have potential applications in the treatment of autoimmune diseases.
Properties
IUPAC Name |
N-[4-[chloro(difluoro)methoxy]phenyl]-2-quinolin-8-ylsulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClF2N2O2S/c19-18(20,21)25-14-8-6-13(7-9-14)23-16(24)11-26-15-5-1-3-12-4-2-10-22-17(12)15/h1-10H,11H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIUQZRYSLXVVPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)Cl)N=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClF2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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